Cas no 923258-15-5 (5-(Chloromethyl)-3-(4-methoxyphenoxymethyl)-1,2,4-oxadiazole)

5-(Chloromethyl)-3-(4-methoxyphenoxymethyl)-1,2,4-oxadiazole structure
923258-15-5 structure
Product Name:5-(Chloromethyl)-3-(4-methoxyphenoxymethyl)-1,2,4-oxadiazole
CAS No:923258-15-5
MF:C11H11ClN2O3
MW:254.66964173317
MDL:MFCD08444415
CID:3109275
PubChem ID:16227309
Update Time:2025-04-21

5-(Chloromethyl)-3-(4-methoxyphenoxymethyl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

    • 5-(chloromethyl)-3-[(4-methoxyphenoxy)methyl]-1,2,4-oxadiazole
    • 5-(chloromethyl)-3-((4-methoxyphenoxy)methyl)-1,2,4-oxadiazole
    • 5-(chloromethyl)-3-(4-methoxyphenoxymethyl)-1,2,4-oxadiazole
    • AKOS030685818
    • CS-0242810
    • G26982
    • Z211318976
    • YLB25815
    • 923258-15-5
    • EN300-25561
    • 5-(Chloromethyl)-3-(4-methoxyphenoxymethyl)-1,2,4-oxadiazole
    • MDL: MFCD08444415
    • Inchi: 1S/C11H11ClN2O3/c1-15-8-2-4-9(5-3-8)16-7-10-13-11(6-12)17-14-10/h2-5H,6-7H2,1H3
    • InChI Key: NXQXDXDFLCIEAF-UHFFFAOYSA-N
    • SMILES: ClCC1=NC(COC2C=CC(=CC=2)OC)=NO1

Computed Properties

  • Exact Mass: 254.0458199Da
  • Monoisotopic Mass: 254.0458199Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 57.4Ų

5-(Chloromethyl)-3-(4-methoxyphenoxymethyl)-1,2,4-oxadiazole Pricemore >>

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